N-(3,4-dimethoxyphenethyl)-2-((4-methyl-5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[[4-methyl-5-[(2-oxo-1,3-benzothiazol-3-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H25N5O4S2/c1-27-20(13-28-16-6-4-5-7-19(16)34-23(28)30)25-26-22(27)33-14-21(29)24-11-10-15-8-9-17(31-2)18(12-15)32-3/h4-9,12H,10-11,13-14H2,1-3H3,(H,24,29)
• InChI Key: GZSAUIZIYIINOK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NCCC2=CC(=C(C=C2)OC)OC)CN3C4=CC=CC=C4SC3=O
• Molecular Formula: C23H25N5O4S2
• Molecular Weight: 499.6 g/mol
• CAS No.: 847400-67-3

Description

N-(3,4-dimethoxyphenethyl)-2-((4-methyl-5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H25N5O4S2 and its molecular weight is 499.6. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Compounds with thiazole and triazole moieties, similar to the specified compound, have been synthesized and evaluated for their antimicrobial properties. A study by Baviskar et al. (2013) synthesized a series of thiazolidin-4-one derivatives to determine their antimicrobial activity, demonstrating feasible structure-activity relationships against various bacterial and fungal species (Baviskar, Khadabadi, & Deore, 2013).

Anticancer Applications

Research has also explored the anticancer potential of compounds containing benzothiazole and triazole rings. For instance, Yurttaş et al. (2015) evaluated new benzothiazole derivatives for their antitumor activity in vitro, identifying compounds with considerable anticancer activity against various cancer cell lines (Yurttaş, Tay, & Demirayak, 2015). Similarly, Al-Suwaidan et al. (2016) designed and synthesized quinazolinone analogues, showing significant broad-spectrum antitumor activity (Al-Suwaidan et al., 2016).

Enzyme Inhibition for Therapeutic Applications

Compounds analogous to the query molecule have been investigated for their enzyme inhibitory effects, which have implications for therapeutic applications. Iftikhar et al. (2019) synthesized derivatives with inhibitory potential against α-glucosidase, highlighting the therapeutic potential of such compounds in managing diabetes through enzyme inhibition (Iftikhar et al., 2019).

Optoelectronic Properties

Research on thiazole-based polythiophenes by Camurlu and Guven (2015) investigated the optoelectronic properties of conducting polymers, which could inform the development of electronic materials with specific functionalities (Camurlu & Guven, 2015).